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Crystal Structure Data

The following table summarizes the key crystallographic parameters for 4-Nitrophthalamide (systematic

name: 4-nitrobenzene-1,2-dicarboxamide) as determined by single-crystal X-ray diffraction [1].

Parameter Value

Chemical Formula C₈H₇N₃O₄ [1]

Crystal System Monoclinic [1]

Space Group P2₁/c [1]

Unit Cell Parameters

a (Å) 7.7425 (2) [1]

b (Å) 9.6634 (2) [1]

c (Å) 12.1276 (3) [1]

β (°) 106.008 (3) [1]

Unit Cell Volume (Å³) 872.19 (4) [1]
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Parameter Value

Molecular Conformation All substituents twisted out of benzene ring plane [1]

Nitro group twist angle 11.36 (2)° [1]

Amide group twist angles 60.89 (6)° and 34.39 (6)° [1]

Crystal Packing 3D architecture stabilized by N—H···O hydrogen bonds [1]

Synthesis and Experimental Details

Synthesis Protocol: The title compound was prepared by stirring 4-nitrophthalimide with
concentrated ammonium hydroxide (NH₄OH) at room temperature for 24 hours. The resulting off-

white precipitate was filtered and washed with cold water, yielding 63.8% [1]. The melting point was
reported as 465–469 K [1]. Another study confirms its role as a precursor and reports a melting point

of 223 °C [2].
Data Collection and Refinement: The crystal structure was determined at 100 K using Cu Kα

radiation [1]. The data was refined using the SHELXL97 program, with all hydrogen atom parameters
being refined [1].

Role as a Chemical Intermediate

4-Nitrophthalamide is primarily valued as a key intermediate in the synthesis of more complex functional

molecules [3]. Its most important application is in the synthesis of phthalocyanines [3] [2], which are

compounds with applications in dyes, pigments, and photodynamic therapy. The conversion involves the

dehydration of 4-nitrophthalamide to form 4-nitrophthalonitrile [1] [2] [4], a crucial precursor for

phthalocyanine formation.

The diagram below illustrates this two-step synthesis pathway from 4-nitrophthalamide to a metal

phthalocyanine complex.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://ejtas.com/index.php/journal/article/view/576
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://www.scbt.com/p/4-nitrophthalamide-13138-53-9
https://www.scbt.com/p/4-nitrophthalamide-13138-53-9
https://ejtas.com/index.php/journal/article/view/576
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://ejtas.com/index.php/journal/article/view/576
https://pmc.ncbi.nlm.nih.gov/articles/PMC3998506/
https://www.smolecule.com/products/s6585608?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4-Nitrophthalamide

4-Nitrophthalonitrile

Dehydration
(SOCI₂, DMF)

Substituted
Phthalonitrile

Nucleophilic
Substitution

Metal Phthalocyanine
Complex

Cyclotetramerization
(with Metal Salt)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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